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Compound of Interest

Compound Name:
methyl 5-acetyl-4-iodo-1H-pyrrole-

2-carboxylate

Cat. No.: B1443654 Get Quote

A Note to the Researcher: The compound corresponding to CAS number 1407516-41-9 is

identified as methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate. An extensive search of

publicly available scientific literature and databases reveals that this specific molecule is a

discrete chemical entity, likely synthesized as a building block or intermediate for further

chemical synthesis. However, there is a significant lack of in-depth technical data regarding its

specific biological uses, mechanism of action, and established experimental protocols.

This guide has been structured to provide the available factual information on this compound

while maintaining the highest degree of scientific integrity. In lieu of specific data, this document

will also offer insights into the broader class of substituted pyrroles to provide a valuable

context for researchers, scientists, and drug development professionals.

Core Compound Identification and Properties
The fundamental properties of methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate are

summarized below. This information is typically found in chemical supplier catalogs and

databases.
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Property Value Source

CAS Number 1407516-41-9 [1]

Chemical Name
methyl 5-acetyl-4-iodo-1H-

pyrrole-2-carboxylate
[1]

Molecular Formula C₈H₈INO₃ N/A

Molecular Weight 293.06 g/mol N/A

Purity ≥95% [1]

MDL Number MFCD22573513 [1]

Note: Detailed experimental properties such as melting point, boiling point, and solubility for

this specific compound are not readily available in the searched literature.

Contextual Scientific Background: The Significance
of the Substituted Pyrrole Scaffold
While specific applications for methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate are not

documented, its structural backbone—the substituted pyrrole ring—is of profound importance

in medicinal chemistry and drug discovery.

Pyrrole is a fundamental five-membered aromatic heterocycle that serves as a core structural

motif in a vast array of biologically active compounds.[2] Its derivatives are known to possess a

wide spectrum of pharmacological activities, including antibacterial, antiviral, anticancer, and

anti-inflammatory properties.[2][3] Several commercially available drugs feature the pyrrole

moiety, underscoring its utility as a pharmacophore.[2]

The Role of Halogenation
The presence of a halogen atom, in this case, iodine, on the pyrrole ring is a key structural

feature. Halogenation is a common strategy in medicinal chemistry to modulate a molecule's

pharmacokinetic and pharmacodynamic properties. Halogenated marine natural products, for

instance, which include many pyrrole-based compounds, are known for a wide range of

biological activities such as antibacterial, antifungal, and antitumor effects.[4][5][6] The
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introduction of a halogen can influence factors like lipophilicity, metabolic stability, and binding

affinity to biological targets.[5] The reactivity of pyrroles towards electrophilic halogenation

makes the synthesis of such compounds a subject of interest.[5]

Potential Research Applications: An Outlook
Given its structure as a substituted and halogenated pyrrole, methyl 5-acetyl-4-iodo-1H-
pyrrole-2-carboxylate is best categorized as a chemical intermediate or a building block for

organic synthesis. Its potential utility for a research audience lies in its application in the

synthesis of more complex molecules for various research purposes, including:

Fragment-Based Drug Discovery: This molecule could serve as a fragment for screening

against various biological targets.

Combinatorial Chemistry: It can be used as a scaffold to generate libraries of related

compounds for high-throughput screening.

Synthesis of Bioactive Molecules: The functional groups present (ester, acetyl, iodo) offer

multiple points for chemical modification to build analogs of known bioactive pyrroles.[7][8]

General Synthetic Approaches for Substituted
Pyrroles
Specific synthesis protocols for CAS 1407516-41-9 are not publicly detailed. However, the

synthesis of substituted pyrroles is a well-established field in organic chemistry. General

methods that could be adapted for this or similar structures include the Paal-Knorr pyrrole

synthesis, which involves the condensation of a 1,4-dicarbonyl compound with an amine.[9]

Various modern synthetic methods also exist for creating polysubstituted pyrroles, often

employing metal catalysts to form the heterocyclic ring.[9][10][11]

The diagram below illustrates a generalized concept for the synthesis of a substituted pyrrole,

highlighting the key bond-forming reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/251463995_Chapter_3_Naturally_occurring_halogenated_pyrroles_and_Indoles
https://www.researchgate.net/publication/251463995_Chapter_3_Naturally_occurring_halogenated_pyrroles_and_Indoles
https://www.benchchem.com/product/b1443654?utm_src=pdf-body
https://www.benchchem.com/product/b1443654?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00397918908050991
https://www.tandfonline.com/doi/abs/10.1080/00397918908050991
https://www.organic-chemistry.org/synthesis/heterocycles/pyrroles.shtm
https://www.organic-chemistry.org/synthesis/heterocycles/pyrroles.shtm
https://www.researchgate.net/publication/244493675_ChemInform_Abstract_New_Synthesis_of_Pyrrole-2-carboxylic_and_Pyrrole-25-dicarboxylic_Acid_Esters_in_the_Presence_of_Iron-Containing_Catalysts
https://patents.google.com/patent/WO2001028997A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Process

Product

Amine

Condensation

1,4-Dicarbonyl

Cyclization

Intermediate Formation

Dehydration

Ring Closure

Substituted Pyrrole

Aromatization

Click to download full resolution via product page

Caption: Generalized workflow for Paal-Knorr pyrrole synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1443654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Unavailability and Scientific Integrity
The core requirements for this guide include in-depth details on uses, mechanisms, and

experimental protocols. It is crucial to state that for CAS 1407516-41-9, this information is not

present in the available scientific literature. To uphold the principles of scientific integrity and

avoid the generation of unsubstantiated or "hallucinated" data, no signaling pathways, specific

experimental workflows, or detailed protocols for this compound can be provided.

The creation of such materials would be speculative and could misdirect valuable research

efforts. It is recommended that any researcher intending to work with this compound perform

initial small-scale experiments to determine its properties and potential applications empirically.

Safety and Handling
A specific Safety Data Sheet (SDS) for methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate was

not found. However, as with any laboratory chemical of unknown toxicity, stringent safety

precautions should be followed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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41-9]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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